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Introduction

Yttrium (Y) is a rare-earth element that, despite its name, is relatively abundant in the Earth's
crust, with an average concentration of about 31 parts per million.[1] It is never found as a free
element in nature but occurs in combination with other rare-earth elements in various minerals.
[1][2] While yttrium is found in oxides, silicates, and phosphates, its carbonate mineral forms
are of particular interest due to their formation in specific geological environments and their
unique crystal structures.[3] Yttrium carbonate minerals are typically secondary minerals,
formed through the alteration and weathering of primary rare-earth-bearing minerals in
pegmatites, carbonatites, and hydrothermal veins.[4][5][6] This guide provides a
comprehensive overview of the principal yttrium carbonate minerals, their properties, natural
occurrences, and the experimental methods used for their characterization.

Principal Mineral Forms of Yttrium Carbonate

Several minerals are classified as yttrium carbonates, ranging from simple hydrated
carbonates to more complex structures incorporating other cations. The primary yttrium
carbonate minerals include Tengerite-(Y), Kimuraite-(Y), Lokkaite-(Y), and Donnayite-(Y).
Other related minerals include the lanthanite group, where yttrium can be a significant
constituent, and silico-carbonates like Caysichite-(Y).
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Tengerite-(Y)

Tengerite-(Y) is a hydrated yttrium carbonate with the chemical formula Y2(COs)s - 2-3H20.[7]
It typically appears as white, thin coatings or as earthy and powdery masses with a dull luster.
[71[8] Tengerite-(Y) is often found as an alteration product on yttrium-bearing minerals like
gadolinite-(Y).[8] Notable occurrences include Ytterby in Sweden, the original type locality, and
pegmatites in Japan, Norway, Finland, and the United States.[7][8]

Kimuraite-(Y)

Kimuraite-(Y) is a hydrated calcium yttrium carbonate, with the formula Ca(Y,Nd)2(CO3)a4 -
6H20.[9] It forms spherulitic aggregates of scaly, tabular crystals and can be pale purple, light
pink, or white.[9][10] This mineral is found in fissures within alkali olivine basalt in Saga
Prefecture, Japan, where it is associated with other rare-earth carbonates like lanthanite-(Nd)
and lokkaite-(Y).[10][11]

Lokkaite-(Y)

Lokkaite-(Y) is a complex hydrated calcium yttrium carbonate with the formula
Ca(Y,Gd,Nd,Dy)4(C0Os)7 - 9H20.[12][13] It occurs as snow-white to pale yellow fibrous crystal
bundles, radial aggregates, and powdery incrustations.[4][12] Lokkaite-(Y) is a secondary
mineral that forms from the alteration of primary rare-earth minerals in pegmatites.[4] It was first
discovered in the Py6éronmaa pegmatite in Finland and is also found in Japan and Canada,
often in association with tengerite-(Y) and kimuraite-(Y).[4][14]

Donnayite-(Y)

Donnayite-(Y) is a hydrated sodium calcium strontium yttrium carbonate with the formula
NaCaSr3Y(COs)e - 3H20.[15][16] It belongs to the mckelveyite group and crystallizes in the
triclinic system, though it often displays pseudo-hexagonal or trigonal symmetry.[15][17]
Crystals are typically small, platy, or barrel-shaped and can be colorless, white, or pale yellow
to reddish-brown.[15][18] Donnayite-(Y) is found in pegmatite dikes and miarolitic cavities
within nepheline syenites, most notably at Mont Saint-Hilaire, Quebec, Canada, its type locality.
[15][16]

Other Yttrium-Bearing Carbonates
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o Lanthanite Group: This group of isostructural minerals has the general formula
(REE)2(C0s3)3-8H20 and includes lanthanite-(La), lanthanite-(Ce), and lanthanite-(Nd).[5]
While yttrium is not the dominant rare-earth element in the defined species, it can be present
in significant amounts. These minerals are secondary, forming from the weathering of other
REE minerals.[5][6]

o Caysichite-(Y): This is a rare yttrium calcium silico-carbonate, (Y,Ca)4SiaO10(C0O3)3-4H20,
found as fracture coatings in pegmatites.[19]

Data Presentation

The following tables summarize the key quantitative data for the primary yttrium carbonate
minerals, facilitating comparison of their physical and crystallographic properties.

Table 1: Chemical and Physical Properties of Yttrium Carbonate Minerals

Chemical Mohs Specific

Mineral . Color
Formula Hardness Gravity (g/cm?3)
) Y2(CO3)s3 - 2- 3.11 (Calculated) )
Tengerite-(Y) N/A White[7]
3H20[7] (7]
2.6 (Measured), .
) ] Ca(Y,Nd)2(C0Os3)4 Pale purple, light
Kimuraite-(Y) 2.5[9] 2.98 (Calculated) ) )
- 6H20[9] pink, white[9]

El

Ca(Y,Gd,Nd,Dy)a .
2.92 (Calculated)  Snow white, pale

Lokkaite-(Y) (CO3)7 - N/A
[12] yellow[12]
9H20[12]
Pale yellow,
) NaCaSr3Y(COs)e colorless, white,
Donnayite-(Y) 3[15] 3.30[16] ]
- 3H20[16] grey, reddish
brown[16]

Table 2: Crystallographic Data of Yttrium Carbonate Minerals
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. Unit Cell
Mineral Crystal System Space Group
Parameters (A)
. _ a=6.078,b=9.157,c
Tengerite-(Y) Orthorhombic[7] Pnnm or Bb21m([7]
= 15.114[7]
] ] ] Immm, Imm2, a=9.2545b =
Kimuraite-(Y) Orthorhombic[9]
1212121, or 1222[10] 23.976, ¢ = 6.0433[9]
] ] Pbmm, Pb2m, or a=39.21, b =6.950, c
Lokkaite-(Y) Orthorhombic[12]
Pbm2[12] =9.22[12]
a=9.000, b=28.999, c
, o =6.793; a = 102.77°,
Donnayite-(Y) Triclinic[16] P1[15]
B=116.28°y=
59.99°[16]

Experimental Protocols for Identification and
Characterization

The identification and characterization of yttrium carbonate minerals involve a combination of
analytical techniques to determine their chemical composition, crystal structure, and physical
properties.

e Chemical Analysis:

o Inductively Coupled Plasma (ICP): As demonstrated in the study of Kimuraite-(Y), ICP
analysis is used to determine the elemental composition, including the specific rare-earth
elements present.[10]

o Energy-Dispersive X-ray Spectroscopy (EDS/EDX): Often coupled with a scanning
electron microscope, EDS provides semi-quantitative elemental analysis of the mineral
grains.

o Wet Chemical Analysis: Traditional methods are used to quantify water and carbonate
content, which are crucial for hydrated carbonate minerals.[10]

o X-ray Crystallography:
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o Powder X-ray Diffraction (PXRD): This is a fundamental technique for mineral
identification. The resulting diffraction pattern provides a unique "“fingerprint” of the
mineral's crystal structure, which can be compared to databases. PXRD data is available
for minerals like Kimuraite-(Y).[10]

o Single-Crystal X-ray Diffraction: This method is used to solve the complete crystal
structure of a mineral, providing precise information about atomic positions, unit cell
dimensions, and space group.[20] It is essential for the definitive characterization of new
minerals like Donnayite-(Y).[20]

o Optical Mineralogy:

o Petrographic Microscope: The optical properties of minerals, such as color, pleochroism,
refractive indices, and birefringence, are examined in thin sections under polarized light.
These properties are key identifiers for many minerals.[4][12]

e Spectroscopy:

o Raman and Infrared (IR) Spectroscopy: These techniques are used to identify the
functional groups within a mineral, such as the carbonate (COs)2~ and hydroxyl (OH)~
groups, and water molecules. The RRUFF database, for example, contains reference
Raman spectra for minerals like Tengerite-(Y).[21]

Visualizations
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(Y,Ca)4Sia010(CO3)3 - 4H20
(Silico-carbonate)

Lanthanite-(Y)
(Y,REE)2(CO3)s3 - 8H20
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Caption: Classification of primary and related yttrium carbonate minerals.
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Caption: Generalized workflow for the characterization of yttrium carbonate minerals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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yttrium-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1630429#natural-occurrence-and-mineral-forms-of-yttrium-carbonate
https://www.benchchem.com/product/b1630429#natural-occurrence-and-mineral-forms-of-yttrium-carbonate
https://www.benchchem.com/product/b1630429#natural-occurrence-and-mineral-forms-of-yttrium-carbonate
https://www.benchchem.com/product/b1630429#natural-occurrence-and-mineral-forms-of-yttrium-carbonate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1630429?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

